Cas no 1219795-50-2 (2-NITROBENZONITRILE-D4)

• Product Name: 2-NITROBENZONITRILE-D4
• CAS No: 1219795-50-2
• MF: C₇H₄N₂O₂
• MW: 152.143507957458
• CID: 1066441
• Update Time: 2025-10-25

2-NITROBENZONITRILE-D4 Chemical and Physical Properties

Names and Identifiers

• 2-Nitrobenzonitrile-d4
• 2-NITROBENZONITRILE-D4

• Inchi： 1S/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H/i1D,2D,3D,4D
• InChI Key： SWBDKCMOLSUXRH-RHQRLBAQSA-N
• SMILES： C1([N+](=O)[O-])C([2H])=C([2H])C(=C([2H])C=1C#N)[2H]

Additional information on 2-NITROBENZONITRILE-D4

Comprehensive Analysis of 2-NITROBENZONITRILE-D4 (CAS No. 1219795-50-2): Properties, Applications, and Industry Insights

The compound 2-NITROBENZONITRILE-D4 (CAS No. 1219795-50-2) is a deuterated derivative of 2-nitrobenzonitrile, a key intermediate in organic synthesis and pharmaceutical research. With the increasing demand for isotopically labeled compounds in drug development and analytical chemistry, this deuterated variant has gained significant attention. Its unique molecular structure, featuring four deuterium atoms, enhances its utility in mass spectrometry and NMR spectroscopy, making it indispensable for metabolic studies and mechanistic investigations.

One of the most searched questions in the field of deuterated compounds revolves around their stability and applications. 2-NITROBENZONITRILE-D4 stands out due to its exceptional isotopic purity (>98%), which ensures minimal interference in quantitative analysis. Researchers often inquire about its role in labeling techniques, where it serves as a tracer to study reaction pathways or monitor drug metabolites. The compound’s compatibility with high-performance liquid chromatography (HPLC) further broadens its use in pharmaceutical quality control.

In the context of green chemistry, a trending topic among scientists, 2-NITROBENZONITRILE-D4 aligns with the push for sustainable synthesis methods. Its deuterated form reduces the need for repetitive experiments, minimizing solvent waste and energy consumption. This resonates with the growing emphasis on eco-friendly research practices, a frequently searched term in academic and industrial circles. Additionally, its application in proteomics and biomarker discovery highlights its relevance in cutting-edge life sciences research.

The synthesis of 2-NITROBENZONITRILE-D4 involves advanced isotopic exchange techniques, a process often queried by chemists exploring deuterium incorporation. Its robust chemical stability under various conditions (e.g., pH, temperature) makes it a reliable candidate for long-term studies. Furthermore, its role in PET imaging (Positron Emission Tomography) precursor development has sparked interest, as PET is a hot topic in medical diagnostics and cancer research.

From a commercial perspective, the demand for 2-NITROBENZONITRILE-D4 is driven by its versatility in contract research organizations (CROs) and academic labs. Frequently searched keywords like "deuterated standards" and "isotopic labeling services" reflect the market’s focus on precision and reproducibility. The compound’s compatibility with automated synthesis platforms also positions it as a valuable asset in high-throughput screening workflows.

In summary, 2-NITROBENZONITRILE-D4 (CAS No. 1219795-50-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug discovery, environmental analysis, and materials science, addressing some of the most pressing questions in today’s scientific community. As research continues to evolve, this compound will undoubtedly remain a cornerstone in isotope-aided investigations.